Cas no 1932685-66-9 (trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol)

• Product Name: trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol
• CAS No: 1932685-66-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6472916
• Update Time: 2025-07-08

trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol
• Cyclopentanol, 2-[[(3-methylphenyl)methyl]amino]-, (1R,2R)-

• Inchi： 1S/C13H19NO/c1-10-4-2-5-11(8-10)9-14-12-6-3-7-13(12)15/h2,4-5,8,12-15H,3,6-7,9H2,1H3/t12-,13-/m1/s1
• InChI Key： DXZKZPHUKQWODL-CHWSQXEVSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NCC1=CC=CC(C)=C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 339.1±37.0 °C(Predicted)
• pka: 14.96±0.40(Predicted)

Additional information on trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol

Comprehensive Overview of trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol (CAS No. 1932685-66-9)

The compound trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol (CAS No. 1932685-66-9) is a cyclopentanol derivative with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. Its molecular structure features a cyclopentane ring substituted with a hydroxyl group and a (3-methylphenyl)methylamino moiety in the trans configuration. This arrangement imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for cyclopentanol derivatives has surged due to their potential applications in medicinal chemistry. Researchers are particularly intrigued by the trans-2-aminocyclopentanol scaffold, which is known for its bioactivity and versatility. The presence of the 3-methylphenyl group in trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. This aligns with current trends in optimizing small molecule therapeutics for better bioavailability.

The synthesis of trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol often involves multi-step organic reactions, including reductive amination or nucleophilic substitution strategies. Its CAS No. 1932685-66-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Given the growing emphasis on green chemistry, efforts are underway to develop more sustainable synthetic routes for such compounds, minimizing waste and energy consumption.

From a pharmacological perspective, derivatives of trans-2-aminocyclopentanol have shown promise in modulating neurotransmitter systems, particularly in studies related to central nervous system (CNS) disorders. While trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol itself is not yet widely studied, its structural analogs are being explored for their potential in addressing neurodegenerative diseases and mood disorders—topics frequently searched in academic and medical communities.

In the realm of chemical biology, this compound’s ability to interact with biological targets stems from its hydrogen-bonding capabilities and stereochemical rigidity. The trans configuration ensures spatial orientation critical for receptor binding, a feature highly relevant in structure-activity relationship (SAR) studies. Such insights are pivotal for designing next-generation GPCR modulators or enzyme inhibitors, aligning with industry demands for precision medicine.

Beyond therapeutics, trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol may find applications in material science, particularly in chiral catalysis or as a building block for advanced polymers. Its stereocenter offers opportunities for asymmetric synthesis, a hot topic in catalysis research. As industries prioritize sustainable materials, compounds like this could play a role in developing eco-friendly alternatives.

For researchers sourcing CAS No. 1932685-66-9, quality and purity are paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization. The compound’s stability under various conditions (e.g., pH, temperature) is another area of interest, especially for those investigating formulation science—a frequently searched term in pharmaceutical forums.

In summary, trans-2-{(3-methylphenyl)methylamino}cyclopentan-1-ol represents a compelling case study at the intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential applications resonate with contemporary scientific priorities, from drug discovery to green synthesis. As research progresses, this compound may emerge as a key player in addressing unmet medical and industrial needs.